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Compound of Interest

Compound Name: Methyl 2-butynoate

Cat. No.: B1360289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Methyl
2-butynoate in a laboratory setting. It includes detailed operational procedures and disposal

plans to ensure the safe and effective use of this chemical.

Hazard Identification and Chemical Properties
Methyl 2-butynoate is a flammable liquid and vapor that can cause skin and eye irritation. It

may also cause respiratory irritation.[1] It is crucial to handle this chemical with appropriate

safety precautions in a well-ventilated area, preferably within a chemical fume hood.[2]

Table 1: Physical and Chemical Properties of Methyl 2-butynoate
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Property Value Source

CAS Number 23326-27-4 [1][3]

Molecular Formula C5H6O2 [4][5][6]

Molecular Weight 98.10 g/mol [4][6]

Appearance Clear colorless to yellow liquid [5][7]

Boiling Point 140.9 ± 9.0 °C at 760 mmHg [4]

Flash Point 45.0 ± 0.0 °C [4]

Density 1.0 ± 0.1 g/cm3 [4]

Vapor Pressure 6.0 ± 0.3 mmHg at 25°C [4]

Solubility
Soluble in organic solvents,

insoluble in water.
[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Methyl 2-butynoate. The

following table outlines the required PPE.

Table 2: Recommended Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

punctures before use. Change

gloves immediately if

contamination is suspected.[8]

Eyes/Face

Safety glasses with side

shields or chemical splash

goggles. A face shield is

required when there is a risk of

splashing.

Eye protection must be worn at

all times in the laboratory.

Body Flame-resistant lab coat

A lab coat made of Nomex® or

100% cotton is recommended.

Synthetic blends should be

avoided as they can melt onto

the skin in case of a fire.[2][8]

Feet Closed-toe shoes
Shoes should be made of a

non-porous material.

Respiratory
Use in a well-ventilated area or

chemical fume hood.

If engineering controls are not

sufficient, a NIOSH-approved

respirator may be necessary.

[1]

Operational Plan: Step-by-Step Handling Procedure
This workflow ensures the safe handling of Methyl 2-butynoate from preparation to the

completion of the experimental work.
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Preparation

Handling

Cleanup & Storage

1. Don Appropriate PPE

2. Verify Fume Hood Functionality

3. Assemble All Necessary Equipment and Reagents

4. Dispense Methyl 2-butynoate in Fume Hood

5. Perform Experimental Procedure

6. Monitor Reaction Progress

7. Decontaminate Glassware and Surfaces

8. Segregate and Label Waste

9. Store Unused Reagent Properly

10. Doff and Dispose of PPE Correctly

Click to download full resolution via product page

Figure 1. Step-by-step workflow for handling Methyl 2-butynoate.
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Experimental Protocol: General Guidance
Detailed experimental protocols must be developed and approved by your institution's safety

committee. The following is a general guideline for using Methyl 2-butynoate in a typical

organic synthesis reaction.

It is imperative to note that acetylenic compounds can be explosive. All concentration and

distillation procedures should be performed behind a safety shield.[9]

General Procedure for a Reaction with a Nucleophile:

Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), in a flame-dried round-

bottom flask equipped with a magnetic stir bar, dissolve the nucleophile in an appropriate

anhydrous solvent.

Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C) using an

ice-water or dry ice-acetone bath.

Addition of Methyl 2-butynoate: Slowly add Methyl 2-butynoate to the stirred solution via a

syringe. The addition should be dropwise to control any exothermic reaction.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Quenching: Once the reaction is complete, quench the reaction by slowly adding a suitable

quenching agent (e.g., saturated aqueous ammonium chloride solution).

Workup: Transfer the reaction mixture to a separatory funnel and perform an aqueous

workup to isolate the product. This typically involves extraction with an organic solvent,

followed by washing the organic layer with water and brine.

Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent

(e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent using a rotary

evaporator.

Purification: Purify the crude product using a suitable technique, such as column

chromatography or distillation.
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Disposal Plan
Proper disposal of Methyl 2-butynoate and associated waste is critical to ensure laboratory

and environmental safety.

Table 3: Waste Disposal Procedures

Waste Type Disposal Procedure

Unused Methyl 2-butynoate

Collect in a designated, properly labeled

hazardous waste container. The container

should be stored in a flammable waste storage

area.

Contaminated Solvents
Collect in a separate, labeled hazardous waste

container for flammable organic waste.

Contaminated Solid Waste (e.g., gloves, paper

towels)

Place in a designated solid hazardous waste

container.

Aqueous Waste from Workup
Neutralize if necessary and collect in a labeled

aqueous hazardous waste container.

All waste must be disposed of in accordance with local, state, and federal regulations.[1] Do

not pour any waste down the drain.
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Spill Response

Waste Disposal

1. Evacuate Immediate Area

2. Don Appropriate PPE

3. Contain the Spill with Absorbent Material

4. Collect and Place in a Labeled Waste Container

5. Decontaminate the Spill Area

6. Segregate Waste Streams

7. Label Waste Containers Clearly

8. Store Waste in a Designated Area

9. Request Waste Pickup

Click to download full resolution via product page

Figure 2. Logical relationship for spill response and waste disposal.
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First-Aid Measures
Immediate action is required in case of exposure to Methyl 2-butynoate.

Table 4: First-Aid Procedures

Exposure Route First-Aid Measure

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If breathing is

difficult, administer oxygen. Seek medical

attention if you feel unwell.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Always have a copy of the Safety Data Sheet (SDS) for Methyl 2-butynoate readily available

for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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